Cas no 40460-17-1 (Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxylicacid, 2,6-dioxo-)

• Product Name: Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxylicacid, 2,6-dioxo-
• CAS No: 40460-17-1
• MF: C₁₄H₁₂O₁₀
• MW: 340.239085197449
• CID: 332614
• PubChem ID: 272785
• Update Time: 2025-04-19

Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxylicacid, 2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxylicacid, 2,6-dioxo-
• 2,6-dioxoadamantane-1,3,5,7-tetracarboxylic acid
• 2,6-Dioxo-adamantan-1,3,5,7-tetracarbonsaeure
• 2,6-dioxo-adamantane-1,3,5,7-tetracarboxylic acid
• 2,6-Dioxo-tricyclo[3,3,1,13,7]decan-tetracarbonsaeure-(1,3,5,7)
• 2,6-dioxotricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxylic acid
• AC1L6SA9
• AC1Q6J53
• adamantane-2,6-dione-1,3,5,7-tetracarboxylic acid
• CTK1D8419
• NCIStruc1_001384
• NCIStruc2_001186
• NSC117489
• SureCN1317348
• NCGC00014190-02
• NCGC00014190
• CCG-36575
• NSC-117489
• CHEMBL1741786
• CHEMBL2001824
• 40460-17-1
• NCI60_000419
• 2,6-dioxo-1,3,5,7-adamantanetetracarboxylic acid
• NCI117489
• NCGC00097299-01
• SCHEMBL1317348
• DTXSID00297716

• Inchi： 1S/C14H12O10/c15-5-11(7(17)18)1-12(8(19)20)3-14(5,10(23)24)4-13(2-11,6(12)16)9(21)22/h1-4H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24)
• InChI Key： CWNMLUDMKYTMQU-UHFFFAOYSA-N
• SMILES： O=C1C2(C(=O)O)CC3(C(=O)O)C(C(C(=O)O)(C2)CC1(C(=O)O)C3)=O

Computed Properties

• Exact Mass: 340.04296
• Monoisotopic Mass: 340.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 2.12
• Boiling Point: 584.4°C at 760 mmHg
• Flash Point: 321.2°C
• Refractive Index: 1.767
• PSA: 183.34
• LogP: -0.99020